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Compound of Interest

Compound Name: 5-trans U-46619

Cat. No.: B1257229

An In-depth Examination of a Thromboxane A2 Analog for Scientific Investigation

Introduction

5-trans U-46619 is a synthetic analog of the endoperoxide prostaglandin H2 (PGH2) and a
geometric isomer of the well-characterized thromboxane A2 (TXA2) receptor agonist, U-46619.
While U-46619 (the 5-cis isomer) has been extensively studied for its potent effects on platelet
aggregation and smooth muscle contraction, research specifically delineating the biological
activity of 5-trans U-46619 is limited. It is often found as a minor impurity (2-5%) in commercial
preparations of U-46619.[1] This guide provides a comprehensive overview of the available
information on 5-trans U-46619 and leverages the extensive knowledge of its cis-isomer, U-
46619, to offer a technical framework for researchers and drug development professionals
interested in its potential pharmacological profile.

Chemical and Physical Properties
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Property Value Reference

9,11-dideoxy-90a,110-
Chemical Name methanoepoxy-prosta-5E,13E-  [1]

dien-1-oic acid

Molecular Formula C21H3404 [1]
Molecular Weight 350.5 g/mol [1]
CAS Number 330796-58-2 [1]

Known Biological Activity of 5-trans U-46619

Direct investigation into the biological effects of 5-trans U-46619 is sparse. The primary
reported activity is its role as an inhibitor of prostaglandin E synthase. In one of the few studies
that tested it in isolation, 5-trans U-46619 was found to be approximately half as potent as its
5-cis counterpart in inhibiting this enzyme.[1]

Given the limited specific data, much of the potential activity of 5-trans U-46619 is inferred
from the well-documented pharmacology of U-46619.

U-46619 (5-cis Isomer) as a Reference Compound

U-46619 is a potent and stable agonist of the thromboxane A2 (TP) receptor.[2][3] Its actions
mimic those of the endogenous ligand, thromboxane A2, a key mediator in hemostasis and
vascular tone.

Mechanism of Action

U-46619 exerts its effects by binding to and activating TP receptors, which are G-protein
coupled receptors (GPCRSs). Activation of TP receptors primarily couples to Gqg/11 proteins,
initiating a downstream signaling cascade.

Key Biological Effects

o Platelet Aggregation: U-46619 is a potent inducer of platelet shape change and aggregation.

[3]
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» Vasoconstriction: It causes contraction of vascular smooth muscle, leading to an increase in

blood pressure.[3]

e Bronchoconstriction: Similar to thromboxane A2, U-46619 can induce contraction of airway

smooth muscle.

Quantitative Data for U-46619

The following table summarizes key quantitative parameters for the activity of U-46619. This

data serves as a critical baseline for comparative studies with the 5-trans isomer.

Parameter Value

CelllTissue Type Reference

EC50 (TP Receptor

_ 0.035 pM
Agonism)

Not specified [2]

Kd (High-affinity
binding site)

15.5 + 2.6 nmol/L

Cultured Vascular
Smooth Muscle Cells [4]
(WKY rats)

Kd (Low-affinity

o _ 1.4 + 0.5 pmol/L
binding site)

Cultured Vascular
Smooth Muscle Cells [4]
(SHR rats)

Signaling Pathways of U-46619

The activation of TP receptors by U-46619 triggers several intracellular signaling pathways,

primarily revolving around the activation of phospholipase C (PLC) and the mobilization of

intracellular calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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